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Compound of Interest

Compound Name: GA-017

Cat. No.: B10830394

Application Notes and Protocols: GA-017
For Researchers, Scientists, and Drug Development
Professionals

Introduction

GA-017 is a potent and selective small molecule inhibitor of Large Tumor Suppressor Kinase 1
and 2 (LATS1/2), key components of the Hippo signaling pathway.[1][2][3] By inhibiting
LATS1/2, GA-017 prevents the phosphorylation of Yes-associated protein (YAP) and
Transcriptional coactivator with PDZ-binding motif (TAZ).[4] This leads to the stabilization and
nuclear translocation of YAP/TAZ, which in turn promotes the expression of genes involved in
cell proliferation and growth.[1][4] These characteristics make GA-017 a valuable tool for
research in areas such as regenerative medicine, cancer biology, and the development of 3D
culture systems.[5][6]

Data Presentation
Table 1: GA-017 Inhibitory Activity
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Target IC50 (nM) Ki (nM) Assay Conditions
LATS1 4.10+£0.79 0.58+0.11 ATP-competitive
LATS2 3.92+£0.42 0.25 +0.03 ATP-competitive

Data compiled from

multiple sources.[2][7]

Table 2: GA-017 Effective Concentrations in Cell Culture

. o Effective
Cell Line Culture Condition ] Effect
Concentration
SKOV3 3D (Gellan Gum) EC50: 3.51 £ 0.26 pM  Enhanced cell growth
3D (Low-attachment Increased spheroid
SKOV3 10 uM _
U-bottom plates) size and cell number

Increased number and

A431 3D Not specified ) )
size of spheroids
N Enhanced cyst
MDCK 3D Not specified )
formation
Enhanced formation
Mouse Intestinal ) and increased
i Ex vivo 10 uM )
Organoids proportion of large
organoids
Suppressed cell death
HUVECs 2D Not specified and promoted cell

growth

Data compiled from

multiple sources.[2][4]

[8]

Table 3: GA-017 Solubility
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Solvent Solubility Concentration Notes
Use fresh DMSO as
69 mg/mL (200.94 ]
DMSO Soluble M) moisture can reduce
m
solubility.[7]
35 mg/mL (101.92
Ethanol Soluble
mM)
Water Insoluble

Data compiled from

multiple sources.[3][7]

[9]
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© 2025 BenchChem. All rights reserved.

3/7

Tech Support


https://www.selleckchem.com/products/ga-017.html
https://www.axonmedchem.com/4102-ga-017
https://www.selleckchem.com/products/ga-017.html
https://www.selleck.co.jp/datasheet/ga-017-E114501-DataSheet.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Cytoplasm

Extracellular Space

Upstream Signals

LATS1/2
YAPITAZ

P-YAP/TAZ H Degradation |
=

MST1/2

Nucleus

Cell Proliferation

© 2025 BenchChem. All rights reserved. 47 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation

Prepare 10 mM
GA-017 Stock in DMSO

Culture Cells of Interest

EXperin$nt

Seed Cells in
Low-Attachment Plate

!

Treat with GA-017
(e.g., 10 uM) and Vehicle

!

Incubate (e.g., 4-6 days)

Analysis

= Assess Cell Proliferation
(e.g., ATP Assay)

‘o

Analyze and Compare Data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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